Cas no 444552-28-7 (2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide
• CAS No: 444552-28-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5455993
• PubChem ID: 19183690
• Update Time: 2025-10-14

2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 444552-28-7
• EN300-26576933
• AKOS002959536
• Z2737460056
• (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide
• 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide
• 2-Cyano-N-(1-methylethyl)-3-(3-pyridinyl)-2-propenamide

• Inchi： 1S/C12H13N3O/c1-9(2)15-12(16)11(7-13)6-10-4-3-5-14-8-10/h3-6,8-9H,1-2H3,(H,15,16)
• InChI Key： BEXFASSOPPNCSB-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(C#N)=CC1=CC=CN=C1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.4±45.0 °C(Predicted)
• pka: 11.28±0.46(Predicted)

Additional information on 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide

Introduction to 2-Cyano-N-(Propan-2-Yl)-3-(Pyridin-3-Yl)Prop-2-Enamide (CAS No. 444552-28-7)

The compound 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide (CAS No. 444552-28-7) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyano group, a pyridinyl group, and an enamide functional group, exhibits a range of interesting properties that make it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of enamides like this compound in the development of novel pharmaceutical agents. The presence of the cyano group and the pyridinyl moiety contributes to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery. Researchers have explored its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

In addition to its biological applications, 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yl)prop-2-enamide has shown promise in materials science. Its enamine functionality allows for the formation of stable coordination complexes with metal ions, which can be utilized in the synthesis of advanced materials such as metallopolymers and catalysts. Recent advancements in green chemistry have also led to investigations into its use as a sustainable alternative to traditional organic solvents.

The synthesis of this compound typically involves multi-step reactions, often incorporating techniques such as nucleophilic substitution and condensation reactions. The optimization of these processes has been a focus of recent research, with efforts directed toward improving yield, reducing reaction time, and minimizing environmental impact. For instance, microwave-assisted synthesis has been employed to accelerate the formation of the enamide bond, demonstrating the feasibility of scalable production methods.

From a structural perspective, the molecule's enamide functionality plays a crucial role in its reactivity and stability. The conjugation between the cyano group and the enamide system enhances electronic communication within the molecule, influencing its spectroscopic properties and reactivity toward electrophiles and nucleophiles. This feature has been exploited in various organic transformations, including cycloaddition reactions and Diels-Alder reactions, which are pivotal in constructing complex molecular architectures.

Moreover, the pyridinyl group imparts aromaticity and electron-withdrawing effects to the molecule, further modulating its electronic properties. This makes it an attractive substrate for exploring supramolecular chemistry and self-assembling systems. Recent studies have demonstrated its ability to form ordered nanostructures through π–π interactions, opening avenues for applications in nanotechnology and sensor development.

In terms of analytical characterization, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating the molecular structure and conformational preferences of this compound. These insights have been critical for understanding its behavior in different chemical environments and for designing experiments aimed at optimizing its properties.

Looking ahead, the continued exploration of 2-cyano-N-(propan-2-yl)-3-(pyridin-3-yil)prop-2-enamide is expected to yield further breakthroughs across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for addressing challenges in drug discovery, materials innovation, and sustainable chemistry. As research progresses, this compound will undoubtedly play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.